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Compound of Interest

Compound Name: Amooracetal

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amooracetal is a naturally occurring triterpenoid of the tirucallane type. This document
provides a comprehensive overview of the available technical information regarding its
discovery and origin. Amooracetal has been identified as 21,23:24,25-Diepoxy-21,23-
dimethoxytirucall-7-en-3-one and is isolated from the plant Aphanamixis grandifolia. While the
primary scientific literature detailing its initial isolation and complete spectroscopic
characterization is not readily available in public databases, this guide synthesizes the existing
data from chemical supplier databases and related studies on similar compounds from the
same genus. This document is intended to serve as a foundational resource for researchers
interested in the potential therapeutic applications of this natural product.

Introduction

Natural products continue to be a vital source of novel chemical entities for drug discovery. The
Meliaceae family of plants, in particular, is a rich reservoir of structurally diverse and biologically
active terpenoids. Within this family, the genus Aphanamixis has yielded numerous tirucallane-
type triterpenoids, a class of compounds that has demonstrated a range of pharmacological
activities, including cytotoxic and anti-inflammatory effects. Amooracetal (CAS No. 1351617-
73-6) is one such triterpenoid isolated from Aphanamixis grandifolia.[1][2] This guide aims to
consolidate the known information on its discovery and natural source, providing a technical
foundation for further research and development.
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Discovery and Origin
Natural Source

Amooracetal is a phytochemical isolated from the herbs of Aphanamixis grandifolia.[1][2] This
plant species belongs to the Meliaceae family and is a known source of various bioactive
terpenoids. The isolation of amooracetal underscores the rich chemical diversity of the
Aphanamixis genus, which is a promising source for the discovery of new natural products.

Chemical Structure and Properties

Based on the information from chemical databases, the systematic name for amooracetal is
21,23:24,25-Diepoxy-21,23-dimethoxytirucall-7-en-3-one.[3][4]

Table 1: Chemical and Physical Properties of Amooracetal

Property Value Source
CAS Number 1351617-73-6 [2113114]
Molecular Formula C32H5005 [2]
Molecular Weight 514.7 g/mol [2]
Class Triterpenoid (Tirucallane-type) [5]

Experimental Protocols (General Methodology)

While the specific experimental protocol for the isolation and purification of amooracetal is not
detailed in the currently available literature, a general methodology can be inferred from studies
on other tirucallane triterpenoids isolated from Aphanamixis and related genera. The following
represents a plausible workflow for the discovery and characterization of amooracetal.

General Experimental Workflow

The process of discovering and characterizing a novel natural product like amooracetal
typically follows a structured sequence of steps, from the collection of the plant material to the
final elucidation of its chemical structure.
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Caption: Generalized workflow for the isolation and identification of amooracetal.

Extraction and Isolation

o Plant Material Preparation: The herbs of Aphanamixis grandifolia are collected, dried, and
pulverized to increase the surface area for extraction.

o Extraction: The powdered plant material is typically extracted with a polar solvent such as
ethanol or methanol at room temperature for an extended period. This process is often
repeated to ensure exhaustive extraction of the secondary metabolites.

o Solvent Partitioning: The crude extract is then concentrated under reduced pressure and
subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, ethyl
acetate, and n-butanol) to separate compounds based on their polarity. Triterpenoids like
amooracetal are often found in the less polar fractions.

o Chromatography: The fractions are then subjected to various chromatographic techniques
for further separation. This may include:

o Column Chromatography: Using silica gel or other stationary phases with a gradient of
solvents.

o High-Performance Liquid Chromatography (HPLC): Often used as a final purification step
to obtain the pure compound.

Structure Elucidation

The determination of the chemical structure of an isolated compound like amooracetal relies
on a combination of spectroscopic techniques:

o Mass Spectrometry (MS): To determine the molecular weight and elemental compaosition.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for elucidating the carbon skeleton and the relative
stereochemistry of the molecule.

o X-ray Crystallography: If a suitable crystal can be obtained, this technique provides
unambiguous determination of the absolute stereochemistry.

Potential Biological Activity and Signhaling Pathways
(Inferred)

While no specific biological activity has been reported for amooracetal in the reviewed
literature, related tirucallane-type triterpenoids isolated from the Amoora and Aphanamixis
genera have demonstrated notable cytotoxic and anti-inflammatory properties.[5]

Cytotoxic Activity

Tirucallane derivatives from Amoora dasyclada have shown significant cytotoxic activity against
the human cancer cell line HepG2, with ICso values in the micromolar range.[5] This suggests
that amooracetal could also possess cytotoxic properties, making it a candidate for further
investigation in oncology.

Anti-inflammatory Activity

Extracts from plants of the Amoora genus have been shown to possess anti-inflammatory
activity.[6] The mechanism of action for many anti-inflammatory natural products involves the
modulation of key signaling pathways.

Potential Signaling Pathway Interactions

Many natural products exert their effects by modulating cellular signaling pathways. For anti-
inflammatory and cytotoxic agents, common targets include pathways that regulate cell
proliferation, apoptosis, and the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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